Cas no 4974-57-6 (Benzeneacetaldehyde,4-nitro-a-oxo-)
4974-57-6 structure
Product Name:Benzeneacetaldehyde,4-nitro-a-oxo-
CAS No:4974-57-6
MF:C8H5NO4
MW:179.129602193832
MDL:MFCD00038682
CID:329255
PubChem ID:151242
Update Time:2025-04-19
Benzeneacetaldehyde,4-nitro-a-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetaldehyde,4-nitro-a-oxo-
- 4-Nitrophenylglyoxal
- 2-(4-nitrophenyl)-2-oxoacetaldehyde
- P-NITROPHENYLGLYOXAL
- 4-Nitrophenylglyoxal hydrate
- (4-nitro-phenyl)-oxo-acetaldehyde
- 2-oxo-2-(4-nitrophenyl)acetaldehyde
- para-Nitrophenylglyoxal
- p-nitrophenylglyoxal monohydrate
- p-NO2-phenylglyoxal
- 4974-57-6
- SCHEMBL360287
- AB01748
- NSC-156301
- NSC156301
- DTXSID70198004
- Benzeneacetaldehyde, 4-nitro-alpha-oxo-
- F87629
- 4-nitrophenyl glyoxal
- FT-0619280
- AKOS003397693
- MFCD00038682
- ILVKBBGIGNSVDO-UHFFFAOYSA-N
- (4-nitrophenyl)(oxo)acetaldehyde
- DTXCID60120495
- 2-(4-Nitrophenyl)-2-oxo-acetaldehyde
- STK359397
-
- MDL： MFCD00038682
- Inchi： 1S/C8H5NO4/c10-5-8(11)6-1-3-7(4-2-6)9(12)13/h1-5H
- InChI Key： ILVKBBGIGNSVDO-UHFFFAOYSA-N
- SMILES： O=C(C=O)C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 179.02200
- Monoisotopic Mass: 179.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 80A^2
Experimental Properties
- Color/Form: Uncertain
- Density: 1.376
- Melting Point: 96-98℃
- Boiling Point: 321.4°Cat760mmHg
- Flash Point: 163°C
- Refractive Index: 1.575
- PSA: 79.96000
- LogP: 1.49960
- Solubility: Uncertain
Benzeneacetaldehyde,4-nitro-a-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-262116-1 g |
4-Nitrophenylglyoxal, |
4974-57-6 | ≥95% | 1g |
￥1,339.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-296004-10 mg |
p-Nitrophenylglyoxal, |
4974-57-6 | ≥95% | 10mg |
￥286.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-296004A-25 mg |
p-Nitrophenylglyoxal, |
4974-57-6 | ≥95% | 25mg |
￥857.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-296004B-250 mg |
p-Nitrophenylglyoxal, |
4974-57-6 | ≥95% | 250MG |
￥1,888.00 | 2023-07-10 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H35009-1g |
4-Nitrophenylglyoxal hydrate, 97% |
4974-57-6 | 97% | 1g |
￥982.00 | 2023-02-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H35009-10g |
4-Nitrophenylglyoxal hydrate, 97% |
4974-57-6 | 97% | 10g |
￥6125.00 | 2023-02-25 | |
| Ambeed | A378464-100mg |
2-(4-Nitrophenyl)-2-oxoacetaldehyde |
4974-57-6 | 95% | 100mg |
$54.0 | 2025-02-21 | |
| Ambeed | A378464-250mg |
2-(4-Nitrophenyl)-2-oxoacetaldehyde |
4974-57-6 | 95% | 250mg |
$69.0 | 2025-02-21 | |
| Ambeed | A378464-1g |
2-(4-Nitrophenyl)-2-oxoacetaldehyde |
4974-57-6 | 95% | 1g |
$207.0 | 2025-02-21 | |
| eNovation Chemicals LLC | D144267-100mg |
P-NITROPHENYLGLYOXAL |
4974-57-6 | 95% | 100mg |
$365 | 2025-08-06 |
Benzeneacetaldehyde,4-nitro-a-oxo- Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
4974-57-6 (Benzeneacetaldehyde,4-nitro-a-oxo-) Related Products
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- 6067-45-4(Ethanedione, bis(4-nitrophenyl)-)
- 55251-37-1(3'-NITRO-2-PHENYLACETOPHENONE)
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- 3769-82-2(Ethanone,2-(4-nitrophenyl)-1-phenyl-)
- 6401-17-8(1,2-Propanedione, 1-(3-nitrophenyl)-)
- 6890-77-3(2-(3-Nitrophenyl)-2-oxoacetaldehyde)
- 3769-84-4(4'-Nitro-2-phenylacetophenone)
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